molecular formula C19H24N6O B2934858 N-{1-[1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetraazol-5-yl]cyclohexyl}-5-methyl-3-isoxazolamine CAS No. 296898-35-6

N-{1-[1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetraazol-5-yl]cyclohexyl}-5-methyl-3-isoxazolamine

Cat. No. B2934858
CAS RN: 296898-35-6
M. Wt: 352.442
InChI Key: AYWMZZKMGHLDNG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-{1-[1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetraazol-5-yl]cyclohexyl}-5-methyl-3-isoxazolamine is a useful research compound. Its molecular formula is C19H24N6O and its molecular weight is 352.442. The purity is usually 95%.
BenchChem offers high-quality N-{1-[1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetraazol-5-yl]cyclohexyl}-5-methyl-3-isoxazolamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-{1-[1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetraazol-5-yl]cyclohexyl}-5-methyl-3-isoxazolamine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Ring Transformations in Heterocyclic Compounds

Research has shown that pyrimidine compounds, when reacted with hydroxylamine hydrochloride, yield isoxazoles, which are key structural components in various pharmacologically active compounds (Plas et al., 2010).

Synthesis and Biological Evaluation of Novel Derivatives

A study detailed the synthesis of novel derivatives, including isoxazoles, and their evaluation as antimicrobial and anti-inflammatory agents. This highlights the potential of such compounds in therapeutic applications (Kendre et al., 2015).

Molecular Structure and Bioassay Studies

Another study focused on the synthesis and crystal structure analysis of a related compound, examining its potential as a cyclooxygenase-2 inhibitor. This research contributes to the understanding of the structural features important for biological activity (Al-Hourani et al., 2016).

Cyclocondensation Reactions

Cyclocondensation reactions involving similar compounds have been studied, providing insights into the synthesis of various heterocyclic compounds. Such reactions are fundamental in creating diverse molecular structures for potential pharmacological use (Desenko et al., 1998).

Deep Eutectic Solvent Mediated Synthesis

Research into the synthesis of thiomethyltriazolo[1,5-a]pyrimidines using deep eutectic solvents demonstrates the versatility and potential of these solvents in synthesizing complex heterocyclic compounds (Martins et al., 2016).

Regioselectivity and Antimicrobial Activity

Studies have also focused on the regioselectivity of 1,3-dipolar cycloadditions and the antimicrobial activity of derivatives including isoxazoline. Such research aids in the development of new antimicrobial agents (Zaki et al., 2016).

properties

IUPAC Name

N-[1-[1-(2,6-dimethylphenyl)tetrazol-5-yl]cyclohexyl]-5-methyl-1,2-oxazol-3-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H24N6O/c1-13-8-7-9-14(2)17(13)25-18(21-23-24-25)19(10-5-4-6-11-19)20-16-12-15(3)26-22-16/h7-9,12H,4-6,10-11H2,1-3H3,(H,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AYWMZZKMGHLDNG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=CC=C1)C)N2C(=NN=N2)C3(CCCCC3)NC4=NOC(=C4)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H24N6O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

352.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-{1-[1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetraazol-5-yl]cyclohexyl}-5-methyl-3-isoxazolamine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.